Sulmarin
Sulmarin
Sulmarin is a member of coumarins.
Brand Name:
Vulcanchem
CAS No.:
29334-07-4
VCID:
VC21102040
InChI:
InChI=1S/C10H8O10S2/c1-5-2-10(11)18-7-4-9(20-22(15,16)17)8(3-6(5)7)19-21(12,13)14/h2-4H,1H3,(H,12,13,14)(H,15,16,17)
SMILES:
CC1=CC(=O)OC2=CC(=C(C=C12)OS(=O)(=O)O)OS(=O)(=O)O
Molecular Formula:
C10H8O10S2
Molecular Weight:
352.3 g/mol
Sulmarin
CAS No.: 29334-07-4
Cat. No.: VC21102040
Molecular Formula: C10H8O10S2
Molecular Weight: 352.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Sulmarin is a member of coumarins. |
|---|---|
| CAS No. | 29334-07-4 |
| Molecular Formula | C10H8O10S2 |
| Molecular Weight | 352.3 g/mol |
| IUPAC Name | (4-methyl-2-oxo-6-sulfooxychromen-7-yl) hydrogen sulfate |
| Standard InChI | InChI=1S/C10H8O10S2/c1-5-2-10(11)18-7-4-9(20-22(15,16)17)8(3-6(5)7)19-21(12,13)14/h2-4H,1H3,(H,12,13,14)(H,15,16,17) |
| Standard InChI Key | SZNQDPUZKFSCNG-UHFFFAOYSA-N |
| SMILES | CC1=CC(=O)OC2=CC(=C(C=C12)OS(=O)(=O)O)OS(=O)(=O)O |
| Canonical SMILES | CC1=CC(=O)OC2=CC(=C(C=C12)OS(=O)(=O)O)OS(=O)(=O)O |
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